Cas no 859850-88-7 (3-(4-methylpiperazin-1-yl)methylbenzaldehyde)

• Product Name: 3-(4-methylpiperazin-1-yl)methylbenzaldehyde
• CAS No: 859850-88-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD08271925
• CID: 719657
• PubChem ID: 18525774
• Update Time: 2025-04-19

3-(4-methylpiperazin-1-yl)methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methylpiperazin-1-yl)methyl)benzaldehyde
• 3-[(4-Methylpiperazin-1-yl)methyl]benzaldehyde
• Benzaldehyde,3-[(4-methyl-1-piperazinyl)methyl]-
• A841521
• FT-0644964
• MS-22339
• 859850-88-7
• DTXSID60594531
• MFCD08271925
• J-510383
• KKYYCUZQPBFXKD-UHFFFAOYSA-N
• SCHEMBL209815
• AKOS016014294
• DB-022137
• 3-(4-methylpiperazin-1-yl)methylbenzaldehyde

• MDL： MFCD08271925
• Inchi： 1S/C13H18N2O/c1-14-5-7-15(8-6-14)10-12-3-2-4-13(9-12)11-16/h2-4,9,11H,5-8,10H2,1H3
• InChI Key： KKYYCUZQPBFXKD-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6A^2
• XLogP3: 1

Experimental Properties

• Density: 1.099
• Boiling Point: 333°C at 760 mmHg
• Flash Point: 137.3°C
• Refractive Index: 1.581
• PSA: 23.55000
• LogP: 1.12230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines